Cas no 877647-54-6 (N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide)

• Product Name: N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• CAS No: 877647-54-6
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 6158955
• PubChem ID: 16809995
• Update Time: 2025-07-22

N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• N-ethyl-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]ethanediamide
• F2504-0434
• N1-ethyl-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
• N-ethyl-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• AKOS024653831
• 877647-54-6

• Inchi： 1S/C21H28N4O4/c1-3-22-20(26)21(27)23-15-18(19-5-4-14-29-19)25-12-10-24(11-13-25)16-6-8-17(28-2)9-7-16/h4-9,14,18H,3,10-13,15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： OHOBKQUIZQHSSM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C(NCC)=O)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 400.21105539g/mol
• Monoisotopic Mass: 400.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Additional information on N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide

Research Briefing on N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-54-6)

In recent years, the compound N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-54-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, which includes a furan ring and a piperazine moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's identity and purity.

Pharmacological evaluations of N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide have revealed its potential as a modulator of specific biological pathways. In vitro studies demonstrate its affinity for certain receptor targets, particularly those involved in neurological and inflammatory processes. For instance, the compound has shown inhibitory effects on key enzymes implicated in neurodegenerative diseases, suggesting its utility as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

In vivo studies have further corroborated the compound's efficacy and safety profile. Animal models treated with N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide exhibited significant improvements in cognitive function and reduced neuroinflammation. These findings are supported by histopathological analyses, which indicate minimal toxicity at therapeutic doses. Such results underscore the compound's potential for clinical translation.

Beyond its neurological applications, recent research has explored the compound's anti-cancer properties. Preliminary data suggest that N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These findings, though still in the early stages, open new avenues for oncology research and drug development.

In conclusion, N-ethyl-N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide (CAS: 877647-54-6) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological profile, combined with a favorable safety index, positions it as a potential lead compound for the treatment of neurological and oncological disorders. Future research should focus on elucidating its mechanism of action and advancing preclinical studies to facilitate its transition into clinical trials.